Cas no 1805927-46-1 (3-Cyano-5-(difluoromethyl)-6-iodopyridine-2-sulfonamide)

• Product Name: 3-Cyano-5-(difluoromethyl)-6-iodopyridine-2-sulfonamide
• CAS No: 1805927-46-1
• MF: C₇H₄F₂IN₃O₂S
• MW: 359.09183883667
• CID: 4875504
• Update Time: 2025-05-19

3-Cyano-5-(difluoromethyl)-6-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-6-iodopyridine-2-sulfonamide

• Inchi： 1S/C7H4F2IN3O2S/c8-5(9)4-1-3(2-11)7(13-6(4)10)16(12,14)15/h1,5H,(H2,12,14,15)
• InChI Key： BLRZDIDBKTVFTM-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C#N)C(=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.8
• Topological Polar Surface Area: 105

Additional information on 3-Cyano-5-(difluoromethyl)-6-iodopyridine-2-sulfonamide

Introduction to 3-Cyano-5-(difluoromethyl)-6-iodopyridine-2-sulfonamide (CAS No. 1805927-46-1)

3-Cyano-5-(difluoromethyl)-6-iodopyridine-2-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1805927-46-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including a cyano group, a difluoromethyl substituent, and an iodine atom, contributes to its unique chemical properties and makes it a valuable scaffold for drug discovery initiatives.

The 3-cyano moiety introduces a polar site capable of engaging in hydrogen bonding interactions, which can be critical for binding to biological targets. In contrast, the 5-(difluoromethyl) group enhances lipophilicity while simultaneously influencing metabolic stability, a key consideration in drug design. The 6-iodopyridine core provides a versatile handle for further derivatization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of more complex molecular architectures. The terminal 2-sulfonamide group serves as a pharmacophoric element known to improve solubility and binding affinity in protein targets.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-sulfonamide as a lead compound for developing novel therapeutic agents. Its structural features align well with the requirements for targeting enzymes involved in inflammatory pathways, cancer metabolism, and infectious diseases. For instance, studies have demonstrated its interaction with Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are central mediators of immune responses. The compound’s ability to modulate these signaling cascades makes it a promising candidate for further exploration in immunomodulatory therapies.

In the realm of oncology research, the compound’s scaffold has been investigated for its potential to disrupt aberrant signaling pathways in tumor cells. The iodine atom at the 6-position facilitates palladium-catalyzed cross-coupling reactions, allowing chemists to append warhead groups that can selectively inhibit kinases or other enzymes overexpressed in cancerous tissues. Preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory effects on tyrosine kinases such as EGFR (epidermal growth factor receptor) and MET (mesenchymal-epithelial transition), which are implicated in tumor proliferation and metastasis. These findings underscore the compound’s utility as a building block for next-generation anticancer drugs.

The difluoromethyl group is particularly noteworthy for its impact on pharmacokinetic profiles. Fluorinated aromatic compounds often exhibit improved bioavailability due to enhanced metabolic stability and greater lipophilicity—a balance that can be pivotal for achieving therapeutic efficacy. Moreover, fluorine atoms can influence electronic properties at reactive sites, thereby modulating reactivity in drug-target interactions. This characteristic has been leveraged in designing small molecules that require precise control over binding affinity and selectivity.

Structural biology approaches have also been employed to elucidate how 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-sulfonamide interacts with biological macromolecules. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have revealed that its sulfonamide moiety adopts specific conformations within protein active sites, facilitating hydrogen bonding networks essential for productive binding. Additionally, computational docking studies have predicted favorable interactions between this compound and enzymes such as dihydrofolate reductase (DHFR), a validated target for antifolate-based therapies.

The versatility of this scaffold extends beyond traditional small-molecule drug design. It has been incorporated into libraries of fragment-like molecules used in fragment-based drug discovery (FBDD), where high-throughput screening is combined with structural biology to identify lead compounds rapidly. The ease with which this compound can be modified through halogen-metal exchange or direct functionalization makes it an attractive intermediate for medicinal chemists seeking novel analogs with optimized properties.

Emerging applications in synthetic biology have also explored the utility of this compound as an intermediate for generating unnatural amino acids or modified nucleobases. By introducing noncanonical structures into biomolecules via genetic code expansion techniques, researchers aim to develop proteins with enhanced stability or altered functionalities—potentially leading to breakthroughs in biopharmaceutical development and diagnostics.

The growing interest in 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-sulfonamide underscores its significance as a chemical probe and building block in modern medicinal chemistry. As research continues to uncover new biological pathways and therapeutic opportunities, compounds like this one will remain instrumental in shaping the future of drug discovery efforts across academia and industry.